Cas no 1784983-74-9 (6-(trifluoromethyl)quinazoline-2-carboxylic acid)

• Product Name: 6-(trifluoromethyl)quinazoline-2-carboxylic acid
• CAS No: 1784983-74-9
• MF: C₁₀H₅F₃N₂O₂
• MW: 242.154112577438
• CID: 5103156
• Update Time: 2026-03-03

6-(trifluoromethyl)quinazoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Quinazolinecarboxylic acid, 6-(trifluoromethyl)-
• 6-(trifluoromethyl)quinazoline-2-carboxylic acid

• Inchi： 1S/C10H5F3N2O2/c11-10(12,13)6-1-2-7-5(3-6)4-14-8(15-7)9(16)17/h1-4H,(H,16,17)
• InChI Key： MYERDCSFIIZGGP-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C(F)(F)F)C=C2)=CN=C1C(O)=O

Additional information on 6-(trifluoromethyl)quinazoline-2-carboxylic acid

Recent Advances in the Application of 6-(Trifluoromethyl)quinazoline-2-carboxylic acid (CAS: 1784983-74-9) in Chemical Biology and Pharmaceutical Research

6-(Trifluoromethyl)quinazoline-2-carboxylic acid (CAS: 1784983-74-9) has emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and versatile biological activities. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and metabolic disorders. This research brief aims to provide an overview of the latest advancements in the application of this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The quinazoline core, particularly when substituted with a trifluoromethyl group, has been shown to enhance the binding affinity and selectivity of small molecules towards biological targets. Recent synthetic methodologies have optimized the production of 6-(trifluoromethyl)quinazoline-2-carboxylic acid, enabling its broader application in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the development of kinase inhibitors with improved pharmacokinetic properties.

In the context of cancer research, 6-(trifluoromethyl)quinazoline-2-carboxylic acid has been investigated for its role in modulating key signaling pathways. A 2023 study revealed that derivatives of this compound exhibit potent inhibitory effects on EGFR and VEGFR kinases, which are critical targets in oncology. The incorporation of the trifluoromethyl group was found to significantly enhance the metabolic stability of these inhibitors, addressing a common challenge in drug development.

Beyond oncology, this compound has shown promise in antimicrobial applications. Researchers have synthesized novel quinazoline-based antibiotics incorporating 6-(trifluoromethyl)quinazoline-2-carboxylic acid, demonstrating efficacy against drug-resistant bacterial strains. The trifluoromethyl moiety contributes to improved membrane permeability and target engagement, as evidenced by recent in vitro and in vivo studies.

In conclusion, 6-(trifluoromethyl)quinazoline-2-carboxylic acid (CAS: 1784983-74-9) represents a versatile and valuable scaffold in modern drug discovery. Its unique chemical properties and broad biological activities make it a focal point in the development of next-generation therapeutics. Future research should explore its potential in other therapeutic areas and further optimize its synthetic routes to facilitate large-scale production.